Cas no 1404826-44-3 (Methyl 2-amino-3-(3-phenoxyphenyl)propanoate)

• Product Name: Methyl 2-amino-3-(3-phenoxyphenyl)propanoate
• CAS No: 1404826-44-3
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 5794434
• PubChem ID: 64141036
• Update Time: 2025-10-19

Methyl 2-amino-3-(3-phenoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(3-phenoxyphenyl)propanoate
• 1404826-44-3
• EN300-1268510
• AKOS013459005
• Methyl 2-amino-3-(3-phenoxyphenyl)propanoate

• Inchi： 1S/C16H17NO3/c1-19-16(18)15(17)11-12-6-5-9-14(10-12)20-13-7-3-2-4-8-13/h2-10,15H,11,17H2,1H3
• InChI Key： GHSAYSKCPCECOR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)CC(C(=O)OC)N

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 2-amino-3-(3-phenoxyphenyl)propanoate

Research Brief on Methyl 2-amino-3-(3-phenoxyphenyl)propanoate (CAS: 1404826-44-3) in Chemical Biology and Pharmaceutical Applications

Methyl 2-amino-3-(3-phenoxyphenyl)propanoate (CAS: 1404826-44-3) is a synthetic compound that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery. This ester derivative, featuring a phenoxyphenyl moiety and an amino acid backbone, exhibits structural characteristics that make it valuable for the development of novel bioactive molecules. Recent studies have explored its applications in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor in the synthesis of γ-aminobutyric acid (GABA) analogues. Researchers demonstrated that Methyl 2-amino-3-(3-phenoxyphenyl)propanoate could be efficiently converted to various GABA receptor ligands through straightforward chemical modifications. The study highlighted the compound's structural flexibility, which allows for the introduction of diverse pharmacophores while maintaining favorable physicochemical properties.

In the field of neuropharmacology, this compound has shown promise as an intermediate for developing potential treatments for neurological disorders. A recent patent application (WO2023056421) describes its use in creating novel compounds with activity against voltage-gated sodium channels, suggesting potential applications in pain management and epilepsy treatment. The patent emphasizes the compound's optimal lipophilicity profile, which contributes to improved blood-brain barrier penetration compared to similar structures.

From a synthetic chemistry perspective, researchers have developed improved methods for the preparation of Methyl 2-amino-3-(3-phenoxyphenyl)propanoate. A 2024 publication in Organic Process Research & Development reported a scalable, high-yield synthesis route that reduces byproduct formation and improves overall efficiency. This advancement is particularly significant for potential industrial-scale production, addressing previous challenges in the compound's availability for large-scale biological testing.

Current research directions include exploring the compound's potential in targeted drug delivery systems. Preliminary studies indicate that the phenoxyphenyl group may serve as an effective linker for antibody-drug conjugates (ADCs), with the ester functionality allowing for controlled release of active pharmaceutical ingredients. This application could position Methyl 2-amino-3-(3-phenoxyphenyl)propanoate as a valuable tool in oncology drug development.

While the therapeutic potential of this compound is promising, researchers note the need for more extensive pharmacological profiling. Future studies will need to address questions regarding its metabolic stability, potential toxicity, and in vivo efficacy. Nevertheless, the current body of research suggests that Methyl 2-amino-3-(3-phenoxyphenyl)propanoate represents an important chemical entity with multiple potential applications in pharmaceutical development.